![molecular formula C15H17N3O B4620848 N-(3-methylphenyl)-N'-[1-(2-pyridinyl)ethyl]urea](/img/structure/B4620848.png)
N-(3-methylphenyl)-N'-[1-(2-pyridinyl)ethyl]urea
Overview
Description
N-(3-methylphenyl)-N'-[1-(2-pyridinyl)ethyl]urea, also known as MPEP, is a compound that has been extensively studied for its potential use in the treatment of various neurological disorders. It was first synthesized in the late 1990s and has since been the subject of numerous scientific studies.
Scientific Research Applications
Association and Complexation Studies
- Hydrogen Bonding and Complex Formation : The study by Ośmiałowski et al. (2013) explores the association of N-(pyridin-2-yl),N'-substituted ureas with 2-amino-1,8-naphthyridines and benzoates, focusing on the classical substituent effect on association and the crucial role of breaking intramolecular hydrogen bonds in urea derivatives for complex formation. Quantum Theory of Atoms in Molecules (QTAIM) calculations and single-crystal X-ray diffraction provided insights into the hydrogen bonding within complexes (Ośmiałowski et al., 2013).
Supramolecular Chemistry
- Metallo-Supramolecular Assemblies : Troff et al. (2012) prepared and characterized di-(m-pyridyl)-urea ligands, demonstrating how methyl substitution controls the orientation of pyridine N atoms and affects the assembly of metallo-supramolecular macrocycles. These findings highlight the potential of urea derivatives in constructing supramolecular structures with specific properties (Troff et al., 2012).
Pharmacological and Biological Applications
CNS Agents : A series of N-aryl-N'-(1-methyl-2-pyrrolidinylidene)ureas was investigated by Rasmussen et al. (1978) for pharmacological activity, identifying compounds with anxiolytic and muscle-relaxant properties. This research illustrates the potential of urea derivatives in developing new central nervous system (CNS) agents (Rasmussen et al., 1978).
Cytokinin Activity : Takahashi et al. (1978) synthesized and tested N-phenyl-N'-(4-pyridyl)urea derivatives for cytokinin activity in tobacco callus bioassay, highlighting their utility in plant biology and agriculture. Certain derivatives showed high activity, comparable to known cytokinins, underscoring the utility of these compounds in promoting plant growth (Takahashi et al., 1978).
Properties
IUPAC Name |
1-(3-methylphenyl)-3-(1-pyridin-2-ylethyl)urea | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N3O/c1-11-6-5-7-13(10-11)18-15(19)17-12(2)14-8-3-4-9-16-14/h3-10,12H,1-2H3,(H2,17,18,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OVVZUSFIDPZAHS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)NC(=O)NC(C)C2=CC=CC=N2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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